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Compound of Interest

Compound Name: Olmesartan

Cat. No.: B1677269

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olmesartan, an angiotensin Il receptor blocker (ARB), is a potent antihypertensive agent. Its
efficacy is extensively evaluated in preclinical studies utilizing various in vivo models of
hypertension that mimic different aspects of the human condition. These application notes
provide detailed protocols for the use of olmesartan in key hypertension models, summarize
guantitative outcomes, and illustrate the underlying signaling pathways and experimental
workflows.

Mechanism of Action: The Renin-Angiotensin-
Aldosterone System (RAAS)

Olmesartan exerts its antihypertensive effect by selectively blocking the angiotensin Il type 1
(AT1) receptor, thereby inhibiting the vasoconstrictive and aldosterone-secreting effects of
angiotensin Il. This interruption of the Renin-Angiotensin-Aldosterone System (RAAS) leads to
vasodilation, reduced sodium and water retention, and a decrease in blood pressure.
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hypertension]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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